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Compound of Interest

Compound Name: 5-Ethyl-2,2,6-trimethylheptane

Cat. No.: B14557986 Get Quote

5-Ethyl-2,2,6-trimethylheptane: A Technical
Overview
Chemical Formula: C12H26

This technical guide provides a summary of the available information on 5-Ethyl-2,2,6-
trimethylheptane for an audience of researchers, scientists, and drug development

professionals. The document outlines the known physicochemical properties of the compound.

It is important to note that, based on a comprehensive review of publicly available scientific

literature, there is a significant lack of experimental data for 5-Ethyl-2,2,6-trimethylheptane.

Information regarding its synthesis, biological activity, and specific experimental applications is

not readily available. Therefore, this guide focuses on the foundational chemical and physical

data that has been computationally derived or estimated.

Physicochemical Properties
The following table summarizes the key identifiers and physicochemical properties of 5-Ethyl-
2,2,6-trimethylheptane. The majority of this data is computed and sourced from chemical

databases.
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Property Value Source

IUPAC Name 5-Ethyl-2,2,6-trimethylheptane [1]

Chemical Formula C12H26 [1]

CAS Number 62199-15-9 [1]

Molecular Weight 170.33 g/mol [1]

Exact Mass 170.203450829 Da [1]

Boiling Point 187°C (estimated) [2]

Melting Point -50.8°C (estimated) [2]

Density 0.7520 g/cm³ (estimated) [2]

Refractive Index 1.4217 (estimated) [2]

XLogP3 5.7 [1]

Topological Polar Surface Area 0 Å² [1]

SMILES CCC(CCC(C)(C)C)C(C)C [1]
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Experimental Protocols
A thorough search of scientific databases and literature reveals no specific, documented

experimental protocols for the synthesis of 5-Ethyl-2,2,6-trimethylheptane. As a highly

branched alkane, its synthesis would likely involve multi-step organic chemistry procedures,

potentially utilizing Grignard reagents, Wittig reactions, or other carbon-carbon bond-forming

reactions, followed by reduction of any functional groups. However, without published methods,

any proposed synthetic route would be purely theoretical.
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Similarly, no standardized analytical protocols for the identification and quantification of this

specific compound have been published. General methods for alkane analysis, such as gas

chromatography-mass spectrometry (GC-MS), would be applicable.

Biological Activity and Drug Development
Relevance
There is currently no available information in peer-reviewed literature to suggest that 5-Ethyl-
2,2,6-trimethylheptane has any specific biological activity or has been investigated in the

context of drug development. No studies detailing its interaction with biological targets, its

metabolic pathways, or its toxicological profile have been found. Consequently, there are no

known signaling pathways associated with this compound.

Hypothetical Experimental Workflow
In the absence of specific experimental data for 5-Ethyl-2,2,6-trimethylheptane, the following

diagram illustrates a general and hypothetical workflow for the initial characterization and

biological screening of a novel, unstudied chemical compound. This represents a logical

relationship between different stages of preliminary research.
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Caption: Hypothetical workflow for novel compound characterization.
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This diagram outlines a logical progression from the synthesis and purification of a new

chemical entity to its structural confirmation, purity assessment, and initial in vitro biological

evaluation. This serves as a representative model for the type of experimental workflow that

would be necessary to begin to understand the properties and potential applications of a

compound like 5-Ethyl-2,2,6-trimethylheptane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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